

L57 in vitro preliminary data

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: L57

Cat. No.: B15574497

[Get Quote](#)

An In-Depth Technical Guide on the In Vitro Preliminary Data of **L57**

For Researchers, Scientists, and Drug Development Professionals


Introduction

L57 is a novel, artificial, cationic peptide identified through phage display technology.^{[1][2]} Its sequence is TWPKHFDKHTFYSLKLGKH-OH.^{[1][2]} **L57** has emerged as a promising vector for drug delivery to the Central Nervous System (CNS) due to its high permeability across the Blood-Brain Barrier (BBB).^{[1][2][3]} The primary mechanism of action for **L57** is its function as a ligand for the low-density lipoprotein receptor-related protein 1 (LRP1), a receptor known to facilitate receptor-mediated transcytosis (RMT) into the brain.^{[1][2][3][4]} This peptide selectively binds to cluster 4 of the LRP1 receptor with high affinity.^{[1][2][3][4]} In vitro studies have focused on quantifying its cellular uptake and assessing its cytotoxicity in relevant cell models of the BBB, comparing its performance against other peptides like Angiopep-7 (A7) and R8.^[3]

Core Signaling Pathway: LRP1-Mediated Endocytosis

The fundamental mechanism by which **L57** crosses the blood-brain barrier is through receptor-mediated transcytosis, initiated by its binding to the LRP1 receptor expressed on the surface of

brain microvascular endothelial cells. This interaction triggers the internalization of the **L57** peptide, and any conjugated therapeutic cargo, into the cell within endocytic vesicles. These vesicles are then trafficked across the cell to the abluminal side, where the contents are released into the brain parenchyma.



[Click to download full resolution via product page](#)

LRP1-Mediated Transcytosis Pathway for **L57**.

Quantitative In Vitro Data

The following tables summarize the key preliminary findings from in vitro studies on **L57**. The data is derived from experiments conducted on rat brain microvascular endothelial cells (BMVECs), which are a primary component of the BBB, and LRP1-deficient PEA 10 cells to confirm the receptor-specific mechanism.

L57 Binding Affinity

The binding affinity of **L57** to its target was determined early in its discovery.

Parameter	Value	Target
EC ₅₀	45 nM	LRP1 Receptor (Cluster 4)

Data sourced from Sakamoto et al.[\[1\]](#)[\[2\]](#)

Cellular Uptake of L57

Cellular uptake was quantified by incubating fluorescein-labeled peptides (FI-**L57**) with different cell types and measuring the resulting fluorescence intensity. The results demonstrate a clear concentration-dependent uptake in LRP1-expressing cells (BMVECs).

Cell Line	Peptide Concentration	Normalized Fluorescence Intensity (NFI)	Comparison
BMVECs	10 μ M	Data indicates significant uptake	L57 uptake is greater than A7 at the same concentration[3][4]
30 μ M	Uptake increases with concentration		
100 μ M	Highest observed uptake		
PEA 10	10 μ M - 100 μ M	Greatly reduced uptake compared to BMVECs	Confirms uptake is LRP1-mediated[3]
(Quantitative values for NFI are best represented graphically in the source publication; the table reflects the reported trends and comparisons).[3]			

Cytotoxicity of L57

The cytotoxic effect of **L57** was evaluated using an MTT assay, which measures the metabolic activity of cells as an indicator of cell viability. **L57** demonstrated superior biocompatibility compared to other peptides.


Cell Line	Peptide	Concentration	Cell Viability (% of Control)
BMVECs	FI-L57	10 μ M - 100 μ M	High cell viability, comparable to control[3]
FI-A7	10 μ M	Significantly decreased	
30 μ M	Significantly decreased		
100 μ M	Significantly decreased		
PEA 10	FI-L57	10 μ M - 100 μ M	High cell viability, comparable to control[3]
FI-A7	30 μ M	Significantly decreased	
100 μ M	Significantly decreased		
L57 shows greater biocompatibility than both A7 and R8 peptides in these cell lines.[3]			

Experimental Protocols

Detailed methodologies for the key in vitro experiments are provided below. These protocols are based on the studies performed by Rodrigues, J.P., et al.[3]

Cellular Uptake Assay

This assay was designed to quantify the internalization of **L57** into brain endothelial cells.




[Click to download full resolution via product page](#)

Experimental Workflow for the Cellular Uptake Assay.

- **Cell Seeding:** Rat brain microvascular endothelial cells (BMVECs) or PEA 10 cells were seeded into 96-well plates at a density of 10,000 cells per well.
- **Incubation:** The cells were allowed to adhere and grow for 24 hours under standard cell culture conditions.
- **Peptide Treatment:** Cells were incubated with various concentrations (e.g., 10 μ M, 30 μ M, 100 μ M) of fluorescein-labeled **L57** (FI-**L57**) for 4 hours. Control wells were treated with vehicle only.
- **Fixation:** After incubation, the cells were fixed to preserve their structure and the internalized peptide.
- **Imaging and Quantification:** The fluorescence intensity of the peptides within the cells was captured using fluorescence microscopy. The intensity was then quantified using ImageJ/FIJI software.
- **Data Normalization:** The measured fluorescence intensity was normalized to the background fluorescence of control cells (vehicle only) to determine the Normalized Fluorescence Intensity (NFI).

MTT Cytotoxicity Assay

This assay was performed to assess the impact of **L57** on cell viability and metabolic activity.



[Click to download full resolution via product page](#)

Experimental Workflow for the MTT Cytotoxicity Assay.

- **Cell Seeding and Incubation:** As with the uptake assay, cells were seeded in 96-well plates and incubated for 24 hours.
- **Peptide Incubation:** The cells were then treated with FI-L57 and control peptides (FI-A7, FI-R8) at concentrations ranging from 10 μ M to 100 μ M and incubated for 24 hours.
- **MTT Addition:** Following peptide incubation, an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution was added to each well.
- **Formazan Formation:** The plate was incubated for an additional 4 hours, during which viable cells with active metabolism convert the yellow MTT into purple formazan crystals.
- **Solubilization:** The formazan crystals were dissolved using a solubilizing agent (e.g., DMSO).
- **Absorbance Reading:** The absorbance of the solubilized formazan was measured using a spectrophotometer. The intensity of the purple color is directly proportional to the number of viable cells.
- **Viability Calculation:** The viability of the peptide-treated cells was calculated as a percentage relative to the absorbance of the untreated control cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. A novel LRP1-binding peptide L57 that crosses the blood brain barrier - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [2. researchgate.net \[researchgate.net\]](#)
- [3. Efficient LRP1-Mediated Uptake and Low Cytotoxicity of Peptide L57 In Vitro Shows Its Promise as CNS Drug Delivery Vector - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [4. Efficient LRP1-Mediated Uptake and Low Cytotoxicity of Peptide L57 In Vitro Shows Its Promise as CNS Drug Delivery Vector - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- To cite this document: BenchChem. [L57 in vitro preliminary data]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15574497/docs#l57-in-vitro-preliminary-data>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)